Cas no 82753-88-6 (Phosphoric acid, hexyl dimethyl ester)

• Product Name: Phosphoric acid, hexyl dimethyl ester
• CAS No: 82753-88-6
• MF: C₈H₁₉O₄P
• MW: 210.207823991776
• CID: 684156
• PubChem ID: 12949384
• Update Time: 2025-04-19

Phosphoric acid, hexyl dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, hexyl dimethyl ester
• hexyl dimethyl phosphate
• 82753-88-6
• SCHEMBL1727250
• DTXSID70513692

• Inchi： 1S/C8H19O4P/c1-4-5-6-7-8-12-13(9,10-2)11-3/h4-8H2,1-3H3
• InChI Key： VDRBDINALVEVEB-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OCCCCCC

Computed Properties

• Exact Mass: 210.10209608g/mol
• Monoisotopic Mass: 210.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų